Cas no 56350-95-9 (1H-Pyrrole, 1-methyl-2,5-dinitro-)

• Product Name: 1H-Pyrrole, 1-methyl-2,5-dinitro-
• CAS No: 56350-95-9
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 1602268
• Update Time: 2024-09-11

1H-Pyrrole, 1-methyl-2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-methyl-2,5-dinitro-

• Inchi： 1S/C5H5N3O4/c1-6-4(7(9)10)2-3-5(6)8(11)12/h2-3H,1H3
• InChI Key： HWBIWYLKADTDOW-UHFFFAOYSA-N
• SMILES： N1(C)C([N+]([O-])=O)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 171.02805

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Melting Point: 98-98.5 °C(Solv: nitric acid (7697-37-2))
• Boiling Point: 300.6±22.0 °C(Predicted)
• PSA: 91.21
• pka: -18.59±0.70(Predicted)